Cas no 887590-37-6 (Benzenamine,N-propyl-3-(trifluoromethyl)-)

Benzenamine,N-propyl-3-(trifluoromethyl)- structure
887590-37-6 structure
Product Name:Benzenamine,N-propyl-3-(trifluoromethyl)-
CAS No:887590-37-6
MF:C10H12F3N
MW:203.204193115234
CID:713577
Update Time:2026-04-29

Benzenamine,N-propyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-propyl-3-(trifluoromethyl)-
    • N-Propyl-3-(trifluoromethyl)aniline
    • Propyl-(3-trifluoromethyl-phenyl)-amine
    • Inchi: InChI=1S/C10H12F3N/c1-2-6-14-9-5-3-4-8(7-9)10(11,12)13/h3-5,7,14H,2,6H2,1H3
    • InChI Key: QBTKCLQCPGRXNQ-UHFFFAOYSA-N
    • SMILES: CCCNC1=CC=CC(=C1)C(F)(F)F

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.